Cas no 1351608-07-5 (4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide)

• Product Name: 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide
• CAS No: 1351608-07-5
• MF: C₁₉H₁₉BrN₂O₂S
• MW: 419.335362672806
• CID: 5806221
• PubChem ID: 71792833
• Update Time: 2025-08-05

4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]benzenesulfonamide
• 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide
• AKOS024542939
• VU0540188-1
• 1351608-07-5
• F6244-3104
• 4-bromo-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzenesulfonamide

• Inchi： 1S/C19H19BrN2O2S/c20-18-7-9-19(10-8-18)25(23,24)21-12-3-4-13-22-14-11-16-5-1-2-6-17(16)15-22/h1-2,5-10,21H,11-15H2
• InChI Key： AMZPIZREWSSIJT-UHFFFAOYSA-N
• SMILES： C1(S(NCC#CCN2CCC3=C(C2)C=CC=C3)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 418.03506g/mol
• Monoisotopic Mass: 418.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide

Introduction to 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Research

4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide, with the CAS number 1351608-07-5, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology.

The compound's structure is a testament to the ingenuity of synthetic chemists. It features a benzene ring sulfonated at the 1-position, linked to a bromine substituent. The core of the molecule is a butynyl group connected to a tetrahydroisoquinoline moiety. This unique arrangement of atoms and functional groups imparts specific chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. Among these efforts, molecules derived from tetrahydroisoquinoline scaffolds have shown promise due to their ability to interact with various biological targets. The presence of the butynyl group in 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity towards specific receptors or enzymes.

One of the most compelling aspects of this compound is its potential role in modulating neurological disorders. Tetrahydroisoquinoline derivatives have been extensively studied for their effects on neurotransmitter systems. The brominated aromatic ring in this molecule suggests that it may exhibit properties similar to those of known psychoactive substances, although further research is necessary to fully elucidate its pharmacological profile.

The sulfonamide group at the 1-position of the benzene ring is another key feature that contributes to the compound's chemical diversity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. By incorporating this group into the molecular framework, researchers aim to harness these properties while exploring new therapeutic possibilities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been particularly useful in identifying molecules with high binding affinity for target proteins. In this context, 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide has emerged as a promising candidate for further experimental validation.

In vitro studies have begun to reveal the compound's interactions with various biological targets. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. These findings underscore the importance of continued research into this novel compound.

The synthesis of complex molecules like 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide presents significant challenges but also offers opportunities for innovation in synthetic chemistry. New methodologies are being developed to streamline the synthesis process and improve yields. These advancements are crucial for making such compounds more accessible for further biological evaluation.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of small molecules to biological targets. By integrating these tools with experimental data, researchers can gain deeper insights into the mechanisms of action of potential drugs. This interdisciplinary approach is particularly relevant for compounds like 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide, which exhibit complex structures and interactions.

The future directions for research on this compound are multifaceted. Further in vitro studies are needed to fully characterize its pharmacological properties. Additionally, preclinical studies will be essential to assess its safety and efficacy in animal models. These efforts will pave the way for clinical trials and eventual therapeutic applications.

In conclusion, 4-bromo-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-ytl)but-ylnl]benzene-l-sulfonamide (CAS number: 1351608-l075) represents a promising avenue in pharmaceutical research due to its unique structure and potential biological activities. Its synthesis and study contribute significantly to our understanding of molecular interactions and drug discovery processes. As research continues to evolve，this compound holds great promise for addressing various health challenges and improving patient outcomes.